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Compound of Interest

Compound Name: KCo2

Cat. No.: B1191989

Efforts to generate detailed application notes and protocols for "KC02 treatment concentration
for in vitro studies" have been halted due to the absence of any identifiable scientific compound
or treatment with this designation in publicly available research. Extensive searches across
scientific databases and the broader web have failed to yield information on a substance
referred to as "KC02" in the context of in vitro research, drug development, or cell signaling.

Initial investigations into the query "KC02" revealed a variety of unrelated entities, highlighting a
significant ambiguity in the provided topic. Search results predominantly pointed to:

e Caco-2 Cells: A human colon adenocarcinoma cell line widely used as a model for the
intestinal barrier in in vitro permeability studies. It is plausible that "KC02" was a
typographical error for "Caco-2".

o KAI2 (KARRIKIN INSENSITIVE 2): A plant receptor protein involved in seed germination and
seedling development.

o COX-2 (Cyclooxygenase-2): An enzyme that plays a key role in inflammation and is a target
for nonsteroidal anti-inflammatory drugs (NSAIDs) and specific COX-2 inhibitors.

e Synthetic Cannabinoids: In some contexts, "K2" is used as a street name for a class of
synthetic cannabinoids.

e Potassium 2-chlorobutanoate: A chemical compound with the molecular formula
C4H6CIKO2, for which no in vitro studies under the name "KC02" were found.
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¢ Non-scientific references: The term "KC-02" also refers to a model of an airsoft rifle.

Without a clear identification of "KC02" as a specific molecule, drug, or treatment modality, it is
impossible to provide accurate and reliable information regarding its in vitro treatment
concentrations, experimental protocols, or associated signaling pathways.

For researchers, scientists, and drug development professionals seeking information on a
particular compound, the precise and accurate naming is paramount. In the absence of such
clarity for "KC02," the creation of detailed and factual application notes and protocols cannot be
responsibly undertaken.

We urge the requesting party to verify the correct name or designation of the compound of
interest to enable a thorough and accurate literature search and the subsequent generation of
the requested scientific documentation.

 To cite this document: BenchChem. [Unraveling "KC02": A Case of Ambiguous Identity in
Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191989#kc02-treatment-concentration-for-in-vitro-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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